1-(2-Fluorophenyl)cyclobutane-1-carbonyl chloride 1-(2-Fluorophenyl)cyclobutane-1-carbonyl chloride
Brand Name: Vulcanchem
CAS No.: 151157-31-2
VCID: VC21145453
InChI: InChI=1S/C11H10ClFO/c12-10(14)11(6-3-7-11)8-4-1-2-5-9(8)13/h1-2,4-5H,3,6-7H2
SMILES: C1CC(C1)(C2=CC=CC=C2F)C(=O)Cl
Molecular Formula: C11H10ClFO
Molecular Weight: 212.65 g/mol

1-(2-Fluorophenyl)cyclobutane-1-carbonyl chloride

CAS No.: 151157-31-2

Cat. No.: VC21145453

Molecular Formula: C11H10ClFO

Molecular Weight: 212.65 g/mol

* For research use only. Not for human or veterinary use.

1-(2-Fluorophenyl)cyclobutane-1-carbonyl chloride - 151157-31-2

Specification

CAS No. 151157-31-2
Molecular Formula C11H10ClFO
Molecular Weight 212.65 g/mol
IUPAC Name 1-(2-fluorophenyl)cyclobutane-1-carbonyl chloride
Standard InChI InChI=1S/C11H10ClFO/c12-10(14)11(6-3-7-11)8-4-1-2-5-9(8)13/h1-2,4-5H,3,6-7H2
Standard InChI Key LEFUAAFYOBMZSP-UHFFFAOYSA-N
SMILES C1CC(C1)(C2=CC=CC=C2F)C(=O)Cl
Canonical SMILES C1CC(C1)(C2=CC=CC=C2F)C(=O)Cl

Introduction

1-(2-Fluorophenyl)cyclobutane-1-carbonyl chloride is a chemical compound with the CAS number 151157-31-2. It is a derivative of cyclobutane, incorporating a fluorophenyl group and a carbonyl chloride moiety. This compound is of interest in organic chemistry due to its potential applications in synthesis and its unique structural properties.

Applications and Biological Activity

While specific biological activity data for 1-(2-Fluorophenyl)cyclobutane-1-carbonyl chloride is not readily available, compounds with similar structures (e.g., cyclopropane derivatives) have shown interesting biological properties. For instance, some cyclopropane derivatives exhibit anti-proliferative effects on certain cancer cell lines . The presence of a fluorophenyl group can influence the compound's pharmacokinetic properties, potentially enhancing its bioavailability or interaction with biological targets.

Research Findings and Future Directions

Given the limited information available on this specific compound, future research could focus on exploring its synthetic pathways, biological activity, and potential applications in medicinal chemistry. The incorporation of fluorine into organic molecules often enhances their stability and lipophilicity, which can be beneficial in drug design.

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